Cas no 2137793-39-4 (1-Azetidinecarboxylic acid, 3-acetyl-3-(2-propen-1-yl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Azetidinecarboxylic acid, 3-acetyl-3-(2-propen-1-yl)-, 1,1-dimethylethyl ester
• CAS No: 2137793-39-4
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 5293118
• Update Time: 2025-07-23

1-Azetidinecarboxylic acid, 3-acetyl-3-(2-propen-1-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-acetyl-3-(2-propen-1-yl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H21NO3/c1-6-7-13(10(2)15)8-14(9-13)11(16)17-12(3,4)5/h6H,1,7-9H2,2-5H3
• InChI Key： JRJQUZQMKGYKAT-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C(C)=O)(CC=C)C1

Additional information on 1-Azetidinecarboxylic acid, 3-acetyl-3-(2-propen-1-yl)-, 1,1-dimethylethyl ester

Recent Advances in the Study of 1-Azetidinecarboxylic acid, 3-acetyl-3-(2-propen-1-yl)-, 1,1-dimethylethyl ester (CAS: 2137793-39-4)

The compound 1-Azetidinecarboxylic acid, 3-acetyl-3-(2-propen-1-yl)-, 1,1-dimethylethyl ester (CAS: 2137793-39-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel protease inhibitors. The presence of the azetidine ring, coupled with the acetyl and propenyl functional groups, provides a scaffold that can be further modified to enhance binding affinity and selectivity towards specific biological targets. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound and its derivatives, ensuring high purity and structural integrity for subsequent biological testing.

In vitro studies have demonstrated that 1-Azetidinecarboxylic acid, 3-acetyl-3-(2-propen-1-yl)-, 1,1-dimethylethyl ester exhibits promising inhibitory activity against certain enzymes involved in inflammatory pathways. Specifically, the compound has shown potential in modulating the activity of matrix metalloproteinases (MMPs), which are implicated in various pathological conditions, including cancer metastasis and rheumatoid arthritis. These findings suggest that the compound could serve as a lead structure for the development of new anti-inflammatory and anti-cancer agents.

Further investigations into the pharmacokinetic properties of the compound have revealed favorable absorption and distribution profiles, making it a viable candidate for oral administration. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Computational modeling and structure-activity relationship (SAR) studies are currently underway to address these issues and guide the design of more potent and selective analogs.

The potential applications of 1-Azetidinecarboxylic acid, 3-acetyl-3-(2-propen-1-yl)-, 1,1-dimethylethyl ester extend beyond therapeutic development. Recent reports have explored its use in material science, particularly in the synthesis of polymers with tailored properties for biomedical applications. The compound's ability to act as a cross-linking agent has been leveraged to create hydrogels with enhanced mechanical strength and biocompatibility, suitable for tissue engineering and drug delivery systems.

In conclusion, the ongoing research on 1-Azetidinecarboxylic acid, 3-acetyl-3-(2-propen-1-yl)-, 1,1-dimethylethyl ester (CAS: 2137793-39-4) underscores its multifaceted potential in both medicinal chemistry and material science. Future studies are expected to further elucidate its mechanisms of action and expand its applications, paving the way for innovative therapeutic and technological solutions. Researchers and industry professionals are encouraged to monitor developments in this area closely, as they may offer valuable insights and opportunities for collaboration.